Cas no 10533-30-9 (2,3,3a,4,7,7a-Hexahydro-1H-isoindole)

2,3,3a,4,7,7a-Hexahydro-1H-isoindole is a partially saturated bicyclic amine with a versatile structure, making it a valuable intermediate in organic synthesis. Its fused ring system and reactive nitrogen center enable its use in the preparation of pharmaceuticals, agrochemicals, and specialty materials. The compound’s stability and compatibility with further functionalization allow for selective modifications, facilitating the development of complex molecular architectures. Its hydrogenated framework contributes to reduced steric hindrance, enhancing reactivity in cyclization and coupling reactions. This compound is particularly useful in asymmetric synthesis and catalysis, where its rigid yet flexible scaffold supports stereoselective transformations. Proper handling under inert conditions is recommended due to its potential sensitivity.

2,3,3a,4,7,7a-Hexahydro-1H-isoindole structure

10533-30-9 structure

Product Name:2,3,3a,4,7,7a-Hexahydro-1H-isoindole

CAS No:10533-30-9

MF:C₈H₁₃N

MW:123.195522069931

MDL:MFCD12198433

CID:842549

PubChem ID:20521863

Update Time:2025-10-29

2,3,3a,4,7,7a-Hexahydro-1H-isoindole Chemical and Physical Properties

Names and Identifiers

- 2,3,3a,4,7,7a-Hexahydro-1H-isoindole
- 1H-Isoindole, 2,3,3a,4,7,7a-hexahydro-
- 2,3,3a,4,7,7a-hexahydro-1H-isoindole(SALTDATA: FREE)
- Z1235967733
- SB35403
- SB30408
- 3a,4,7,7a-Tetrahydroisoindoline
- 1,3,3a,4,7,7a-Hexahydroisoindole
- F1905-0623
- Isoindoline, 3a,4,7,7a-tetrahydro-
- AS-50899
- STK661712
- AKOS005173678
- UNII-XL1C2E6M9C
- XL1C2E6M9C
- ALBB-012283
- 10533-30-9
- DTXSID20608345
- P11375
- MFCD12198433
- CS-0055016
- EN300-86015
- SCHEMBL2113163
- 2,3,3a,4,7,7a-Hexahydro-1H-isoindole, AldrichCPR
- MDL： MFCD12198433
- Inchi： 1S/C8H13N/c1-2-4-8-6-9-5-7(8)3-1/h1-2,7-9H,3-6H2
- InChI Key： HWZHYUCYEYJQTE-UHFFFAOYSA-N
- SMILES： N1CC2CC=CCC2C1

Computed Properties

Exact Mass: 123.10489
Monoisotopic Mass: 123.105
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 115
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 12A^2
XLogP3: 1.2

Experimental Properties

Density: 0.948
Boiling Point: 182.91°C at 760 mmHg
Flash Point: 61.13°C
Refractive Index: 1.495
PSA: 12.03
LogP: 1.50080

2,3,3a,4,7,7a-Hexahydro-1H-isoindole Security Information

HazardClass：IRRITANT

2,3,3a,4,7,7a-Hexahydro-1H-isoindole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A199010327-5g	2,3,3a,4,7,7a-Hexahydro-1H-isoindole	10533-30-9	95%	5g	$340.56	2023-09-04
TRC	H675330-50mg	2,3,3a,4,7,7a-Hexahydro-1H-isoindole	10533-30-9		50mg	$ 50.00	2022-06-04
TRC	H675330-100mg	2,3,3a,4,7,7a-Hexahydro-1H-isoindole	10533-30-9		100mg	$ 65.00	2022-06-04
TRC	H675330-500mg	2,3,3a,4,7,7a-Hexahydro-1H-isoindole	10533-30-9		500mg	$ 135.00	2022-06-04
Apollo Scientific	OR948582-1g	2,3,3A,4,7,7A-Hexahydro-1H-isoindole	10533-30-9	95%	1g	£360.00	2023-09-02
Chemenu	CM147775-1g	2,3,3a,4,7,7a-Hexahydro-1H-isoindole	10533-30-9	95%	1g	$***	2023-04-03
Chemenu	CM147775-5g	2,3,3a,4,7,7a-Hexahydro-1H-isoindole	10533-30-9	95%	5g	$***	2023-04-03
abcr	AB267504-250 mg	2,3,3a,4,7,7a-Hexahydro-1H-isoindole; .	10533-30-9		250mg	€159.10	2023-04-26
abcr	AB267504-1 g	2,3,3a,4,7,7a-Hexahydro-1H-isoindole; .	10533-30-9		1g	€217.60	2023-04-26
abcr	AB267504-5 g	2,3,3a,4,7,7a-Hexahydro-1H-isoindole; .	10533-30-9		5g	€723.20	2023-04-26